Cas no 58460-31-4 (6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)-)

• Product Name: 6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)-
• CAS No: 58460-31-4
• MF: C₁₁H₁₃ClN₂S
• MW: 240.752320051193
• CID: 341987
• PubChem ID: 71443556
• Update Time: 2025-04-19

6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolamine, 5-chloro-2-(1,1-dimethylethyl)-
• 2-tert-butyl-5-chloro-1,3-benzothiazol-6-amine
• DTXSID50852379
• 58460-31-4

• Inchi： 1S/C11H13ClN2S/c1-11(2,3)10-14-8-4-6(12)7(13)5-9(8)15-10/h4-5H,13H2,1-3H3
• InChI Key： SKQPNPJRMPRLJS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(C(C)(C)C)S2)N

Computed Properties

• Exact Mass: 240.04899
• Monoisotopic Mass: 240.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91